Cas no 211381-18-9 (3-(4-Fluorophenoxy)propane-1-sulfonyl chloride)

• Product Name: 3-(4-Fluorophenoxy)propane-1-sulfonyl chloride
• CAS No: 211381-18-9
• MF: C₉H₁₀ClFO₃S
• MW: 252.690304279327
• CID: 5716253
• PubChem ID: 18179504
• Update Time: 2025-06-12

3-(4-Fluorophenoxy)propane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• GVJJIQVNWOGRNL-UHFFFAOYSA-N
• 3-(4-fluorophenoxy)propane-1-sulfonyl chloride
• SCHEMBL7220704
• CS-0266564
• 3-(4-fluoro-phenoxy)-propane-1-sulfonyl chloride
• 211381-18-9
• 3-(4-fluorophenoxy)propane-1-sulfonylchloride
• EN300-240386
• AKOS013518365
• F2158-0074
• 1-Propanesulfonyl chloride, 3-(4-fluorophenoxy)-
• 3-(4-Fluorophenoxy)propane-1-sulfonyl chloride

• Inchi： 1S/C9H10ClFO3S/c10-15(12,13)7-1-6-14-9-4-2-8(11)3-5-9/h2-5H,1,6-7H2
• InChI Key： GVJJIQVNWOGRNL-UHFFFAOYSA-N
• SMILES： ClS(CCCOC1C=CC(=CC=1)F)(=O)=O

Computed Properties

• Exact Mass: 252.0023212g/mol
• Monoisotopic Mass: 252.0023212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Density: 1.380±0.06 g/cm3(Predicted)
• Boiling Point: 359.4±22.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3-(4-Fluorophenoxy)propane-1-sulfonyl chloride

Introduction to 3-(4-Fluorophenoxy)propane-1-sulfonyl chloride (CAS No. 211381-18-9)

3-(4-Fluorophenoxy)propane-1-sulfonyl chloride, identified by the chemical abstracts service number 211381-18-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of sulfonyl chlorides, which are widely recognized for their versatility in synthetic chemistry due to their ability to participate in nucleophilic substitution reactions, forming sulfonamides and other valuable derivatives. The presence of a fluorophenyl moiety in its structure introduces unique electronic and steric properties, making it a particularly intriguing molecule for medicinal chemists seeking to develop novel bioactive agents.

The sulfonyl chloride functional group is a key feature of this compound, facilitating its use as an intermediate in the synthesis of sulfonamide-based drugs. Sulfonamides are a cornerstone of modern pharmacology, with applications ranging from antibiotics to anti-inflammatory and antiviral medications. The fluorine atom in the 4-fluorophenoxy group enhances the lipophilicity and metabolic stability of the resulting compounds, which is a critical factor in drug design. This modification can significantly influence the pharmacokinetic profile of drugs, potentially improving their bioavailability and duration of action.

In recent years, there has been a surge in research focused on fluorinated aromatic compounds due to their enhanced binding affinity and resistance to metabolic degradation. The fluorophenyl ring in 3-(4-Fluorophenoxy)propane-1-sulfonyl chloride serves as an excellent scaffold for designing molecules that interact with biological targets with high specificity. For instance, fluorinated sulfonamides have been shown to exhibit improved activity against certain enzymatic targets, making them promising candidates for therapeutic intervention.

One of the most compelling applications of 3-(4-Fluorophenoxy)propane-1-sulfonyl chloride is in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. By incorporating the fluorophenoxy group into kinase inhibitors, researchers can fine-tune the binding interactions with the enzyme's active site, leading to more potent and selective inhibitors. Recent studies have demonstrated that fluorinated sulfonyl chlorides can enhance the inhibitory activity of kinase inhibitors by improving their binding affinity and reducing off-target effects.

The synthetic utility of 3-(4-Fluorophenoxy)propane-1-sulfonyl chloride extends beyond pharmaceutical applications. It serves as a valuable building block for agrochemicals, where sulfonamide derivatives are used as herbicides and fungicides. The fluorine atom contributes to the compound's stability under environmental conditions, ensuring prolonged efficacy when applied in agricultural settings. This makes it an attractive candidate for developing next-generation crop protection agents that are both effective and sustainable.

Advances in computational chemistry have further enhanced the understanding of how structural modifications, such as the introduction of a fluorophenoxy group, influence the biological activity of molecules. Molecular modeling studies indicate that the presence of this moiety can optimize interactions with biological targets by adjusting hydrogen bonding patterns and hydrophobicity. These insights have guided the design of novel sulfonamide-based drugs with improved pharmacological properties.

The role of 3-(4-Fluorophenoxy)propane-1-sulfonyl chloride in drug discovery is also highlighted by its use in fragment-based drug design (FBDD). Fragment-based approaches rely on identifying small molecular fragments that bind weakly to biological targets but can be optimized through iterative synthesis and screening processes. The compound's unique structure makes it an ideal candidate for generating fragments that can be further modified to achieve high-affinity binding.

In conclusion, 3-(4-Fluorophenoxy)propane-1-sulfonyl chloride (CAS No. 211381-18-9) represents a versatile and highly functional intermediate with significant potential in pharmaceutical and agrochemical research. Its combination of a fluorophenoxy group and a sulfonyl chloride moiety offers unique advantages for designing bioactive molecules with enhanced potency, selectivity, and stability. As research continues to uncover new applications for fluorinated compounds, this compound is poised to play an increasingly important role in the development of innovative therapeutic agents.